![molecular formula C6H10ClN3 B2364499 (4-Methylpyrimidin-5-yl)methanamine hydrochloride CAS No. 1427195-06-9](/img/structure/B2364499.png)
(4-Methylpyrimidin-5-yl)methanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(4-Methylpyrimidin-5-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C6H10ClN3 and a molecular weight of 159.62 . It is typically used for research purposes.
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H9N3.ClH/c1-5-2-3-8-6(4-7)9-5;/h2-3H,4,7H2,1H3;1H . This indicates that the compound has a pyrimidine ring with a methyl group and a methanamine group attached to it. The hydrochloride indicates the presence of a chloride ion, which forms an ionic bond with the methanamine group.Physical And Chemical Properties Analysis
“(4-Methylpyrimidin-5-yl)methanamine hydrochloride” is a solid at room temperature . It should be stored in an inert atmosphere at room temperature .Scientific Research Applications
Bone Disorder Treatment
- Wnt Beta-Catenin Signaling Modulators : A compound structurally related to (4-Methylpyrimidin-5-yl)methanamine, targeting the Wnt beta-catenin cellular messaging system, demonstrated potential in treating bone disorders. This molecule showed a dose-dependent increase in trabecular bone formation in animal models (Pelletier et al., 2009).
Drug Synthesis Intermediates
- Anticancer Drug Intermediates : 4,6-Dichloro-2-methylpyrimidine, a derivative of the compound, is a crucial intermediate in synthesizing the anticancer drug dasatinib (Guo Lei-ming, 2012).
Serotonin Receptor Drug Discovery
- Serotonin 5-HT1A Receptor Agonists : Advances in drug discovery have highlighted the potential of biased agonists, such as NLX-101, structurally similar to (4-Methylpyrimidin-5-yl)methanamine, for treating CNS disorders. These agonists selectively activate specific receptor subpopulations, offering therapeutic benefits without significant side effects (Sniecikowska et al., 2019).
Photocytotoxicity in Cancer Treatment
- Iron(III) Complexes as Photocytotoxic Agents : Complexes incorporating pyridin-2-ylmethyl methanamine, a similar structure, have been studied for their photocytotoxic properties. These complexes are effective in generating reactive oxygen species under red light, showing potential in cancer treatment (Basu et al., 2014).
Antihypertensive Drug Development
- Alpha-2-Imidazoline Receptor Agonists : Compounds structurally related to (4-Methylpyrimidin-5-yl)methanamine have shown promise as antihypertensive agents by acting on imidazoline receptors (Aayisha et al., 2019).
Nutritional Supplements
- Synthesis of Vitamins : The chemical structure of (4-Methylpyrimidin-5-yl)methanamine hydrochloride is similar to intermediates used in synthesizing vitamins like Thiamine hydrochloride, essential for nutrition (Contant et al., 1990).
Safety and Hazards
properties
IUPAC Name |
(4-methylpyrimidin-5-yl)methanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3.ClH/c1-5-6(2-7)3-8-4-9-5;/h3-4H,2,7H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTNSYPDMIJIMOY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=NC=C1CN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Methylpyrimidin-5-yl)methanamine hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.